![molecular formula C23H25N9O3S B606836 CUDC-908 CAS No. 1235449-52-1](/img/structure/B606836.png)
CUDC-908
Overview
Description
CUDC-907, also known as BEBT-908 or MDK9521, is a dual inhibitor of histone deacetylase (HDAC) and phosphoinositide 3-kinase (PI3K) enzymes . It has been evaluated in clinical trials for the treatment of advanced hematological tumors .
Molecular Structure Analysis
CUDC-908 has a complex molecular structure with a total of 65 bonds, including 40 non-H bonds, 23 multiple bonds, 7 rotatable bonds, 1 double bond, and 22 aromatic bonds . It contains 1 five-membered ring, 4 six-membered rings, and 1 nine-membered ring .Chemical Reactions Analysis
CUDC-907 has been shown to induce DNA damage in cancer cells, which is indicated by a dose-dependent increase of γH2AX, a marker of DNA double-strand breaks . It also inhibits the PI3K/AKT/mTOR pathways and downregulates the expression of c-Myc .Physical And Chemical Properties Analysis
This compound is a solid powder with a chemical formula of C23H25N9O3S. It has an exact mass of 507.18 and a molecular weight of 507.573 .Scientific Research Applications
1. Cancer Network Disruption
CUDC-908 has been identified as a potent inhibitor of both histone deacetylase (HDAC) and phosphatidylinositol 3-kinase (PI3K) in cancer cells. It disrupts multiple oncogenic signaling networks, showing significant anticancer activity and mechanism of action in cancer treatment. This is particularly notable in cancer cells where it inhibits class I PI3Ks as well as classes I and II HDAC enzymes, leading to the durable inhibition of the PI3K-AKT-mTOR pathway and other compensatory signaling molecules, thus exhibiting greater growth inhibition and proapoptotic activity in cancer cells (Qian et al., 2012).
2. Targeting Resistant Cancer Types
This compound is effective in targeting resistant cancer types, such as non–small cell lung cancer (NSCLC) that exhibit resistance to epidermal growth factor receptor (EGFR) inhibitors. It binds strongly to HSP90 in erlotinib-resistant NSCLC cells and exhibits antiproliferative activity in these cell lines. The drug can inhibit tumor growth and prolong survival in various tumor models, including those with primary or acquired resistance to EGFR inhibitor therapy (Bao et al., 2009).
3. Overcoming Drug Resistance
This compound has been found to reverse resistance to platinum drugs in cancer cells. It circumvents resistance through mechanisms such as inhibition of ABCC2 and DNA repair while inducing cell cycle arrest. This indicates its potential as a resistance reversal agent for combination cancer chemotherapy, especially significant in the context of platinum (Pt)-based anticancer drugs (To & Fu, 2018).
4. Efficacy in Hematological Malignancies
In hematological malignancies, this compound shows promise by targeting not only cancer cells but also the tumor microenvironment. It is effective against chronic lymphocytic leukemia (CLL), impairing cytokine and chemokine production by immune cells in the tumor microenvironment, thereby blocking multiple pro-survival signals and abrogating microenvironment protection in CLL (Chen et al., 2018).
5. Therapeutic Potential in Various Cancers
Studies have shown this compound's potential in treating various cancers, including pancreatic adenocarcinoma, acute myeloid leukemia, and B-cell lymphoma. It targets multiple pathways and induces apoptosis, particularly by downregulating MYC, a common driver in human cancers. Its dual inhibition of HDAC and PI3K enhances therapeutic activity against these cancers, making it a valuable therapeutic option (Sun et al., 2016).
Mechanism of Action
Target of Action
BEBT-908 is the world’s first PI3K/HDAC dual-target inhibitor . It simultaneously targets the core signaling pathways of PI3K and the epigenetic modification target HDAC , resulting in synergistic anti-tumor effects .
Mode of Action
The compound interacts with its targets by inhibiting the activity of PI3K and HDAC . This dual inhibition disrupts downstream signaling pathways that are essential for cancer cell survival and proliferation .
Biochemical Pathways
BEBT-908 affects multiple biochemical pathways. It inhibits the JAK/STAT3, MAPK/ERK, and NF-κB pathways . Furthermore, it downregulates c-Myc expression, which contributes to the initiation of ferroptosis .
Result of Action
BEBT-908 effectively triggers tumor cell death by suppressing c-Myc expression, thus initiating the process of ferroptosis . This leads to tumor shrinkage . Furthermore, BEBT-908 promotes a proinflammatory tumor microenvironment that activates host antitumor immune responses .
properties
IUPAC Name |
N-hydroxy-2-[methyl-[[2-[6-(methylamino)pyridin-3-yl]-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl]methyl]amino]pyrimidine-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N9O3S/c1-24-18-4-3-14(10-25-18)20-28-17-9-16(36-19(17)21(29-20)32-5-7-35-8-6-32)13-31(2)23-26-11-15(12-27-23)22(33)30-34/h3-4,9-12,34H,5-8,13H2,1-2H3,(H,24,25)(H,30,33) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJZFXHSPBBPNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=C(C=C1)C2=NC3=C(C(=N2)N4CCOCC4)SC(=C3)CN(C)C5=NC=C(C=N5)C(=O)NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N9O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
507.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1235449-52-1 | |
Record name | BEBT-908 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1235449521 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | BEBT-908 FREE BASE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DQ7TD3X4ZJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the molecular targets of BEBT-908 and how does this dual inhibition contribute to its anticancer activity?
A1: BEBT-908 is a dual inhibitor targeting both Phosphoinositide 3-kinase (PI3K) and Histone deacetylases (HDACs) [, ]. This dual targeting mechanism is crucial for its potent anticancer effects.
Q2: How does BEBT-908 induce immunogenic ferroptosis, and how does this mechanism potentiate cancer immunotherapy?
A2: Research indicates that BEBT-908 triggers immunogenic ferroptosis in cancer cells through a multi-step process []:
Q3: What types of cancers have shown sensitivity to BEBT-908 in preclinical studies?
A3: Preclinical studies have demonstrated that BEBT-908 exhibits potent antitumor activity against various cancer types. These include:
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